4-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-2,1,3-benzothiadiazole

• IUPAC Name: 4-(4-chloro-3,5-dimethylpyrazol-1-yl)sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C11H9ClN4O2S2/c1-6-10(12)7(2)16(13-6)20(17,18)9-5-3-4-8-11(9)15-19-14-8/h3-5H,1-2H3
• InChI Key: HKCUFUHBMIVRIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1S(=O)(=O)C2=CC=CC3=NSN=C32)C)Cl
• Molecular Formula: C11H9ClN4O2S2
• Molecular Weight: 328.8 g/mol

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. Pyrazole derivatives are known for their diverse pharmacological effects.

Synthesis Analysis

While the specific synthesis process for this compound is not available, pyrazole derivatives are typically synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be verified using techniques such as elemental microanalysis, FTIR, and 1H NMR.

Chemical Reactions Analysis

The chemical reactions involving pyrazole derivatives can vary widely depending on the specific compound and reaction conditions. For example, some pyrazole derivatives have been synthesized through reactions involving hydrazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can be determined using various analytical techniques. For example, the melting point and IR spectrum can provide information about the compound’s physical properties and functional groups.

Mechanism of Action

The mechanism of action of pyrazole derivatives can also vary widely. For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities.

Safety and Hazards

As with any chemical compound, safety precautions should be taken when handling pyrazole derivatives. For example, it’s important to avoid prolonged or frequent contact with the compound and to avoid inhaling its dust or solution.

Future Directions

Given the diverse pharmacological effects of pyrazole derivatives, they may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.